![molecular formula C16H22N2O3 B2831911 N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)-3-methylbutanamide CAS No. 941890-00-2](/img/structure/B2831911.png)
N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)-3-methylbutanamide
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Overview
Description
N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)-3-methylbutanamide, also known as MMBA, is a synthetic compound with potential applications in scientific research. MMBA belongs to the class of amides and is structurally similar to the well-known compound, N-(4-hydroxyphenyl)acetamide. MMBA has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments have been studied.
Scientific Research Applications
- Indole Derivatives : The compound contains an indole moiety, which is a significant heterocyclic system found in natural products and drugs. Indoles play a crucial role in cell biology and have been investigated for their potential in cancer treatment .
- Indole Scaffold : The indole ring system has also been associated with antimicrobial activity. Researchers have synthesized derivatives with indole moieties to explore their effects against microbes, including bacteria and fungi .
- Ligand-Enzyme Interactions : Docking simulations of indole-based compounds against oxidoreductase enzymes have revealed promising interactions. Hydrophobic interactions between aromatic ligands and binding site residues contribute to their antimicrobial potential .
- Inhibition of NO and H2O2 Production : Studies have shown that certain indole derivatives, including those structurally related to our compound, can inhibit the production of nitric oxide (NO) and hydrogen peroxide (H2O2). These effects may contribute to their anti-inflammatory properties .
- Synthesis Methods : Given the importance of indoles, researchers continue to explore novel synthetic methods for their construction. Investigating efficient routes to produce indole derivatives remains an active area of study .
- Cytotoxicity : The compound’s structure suggests it could be a precursor to thiadiazole derivatives. These derivatives have demonstrated cytotoxicity against human cancer cell lines, making them relevant for further investigation .
- Antibacterial Activity : Although our compound contains a pyrrolidine ring, similar scaffolds have been studied for their antibacterial properties. Substituents on the pyrrolidine nitrogen influence activity, with phenyl-substituted derivatives showing promise .
Anticancer Activity
Antimicrobial Properties
Anti-Inflammatory Effects
Heterocyclic Chemistry
Thiadiazole Derivatives
Pyrrolidine Scaffold
Mechanism of Action
Target of Action
Compounds with a pyrrolidine ring have been widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space .
Mode of Action
The pyrrolidine ring and its derivatives have been associated with target selectivity . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
Biochemical Pathways
Compounds with a pyrrolidine ring have been associated with various biological activities .
Pharmacokinetics
The introduction of heteroatomic fragments in molecules is a common strategy in drug design, as they are useful tools for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .
Action Environment
The design of new molecules often starts by studying the binding conformation of similar compounds .
properties
IUPAC Name |
N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]-3-methylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O3/c1-11(2)9-15(19)17-12-6-7-14(21-3)13(10-12)18-8-4-5-16(18)20/h6-7,10-11H,4-5,8-9H2,1-3H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKPDBZQPTFXCDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(=O)NC1=CC(=C(C=C1)OC)N2CCCC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]-3-methylbutanamide |
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